Cas no 1214375-34-4 (2-(3-Fluoro-2-(pyridin-3-yl)phenyl)acetic acid)

• Product Name: 2-(3-Fluoro-2-(pyridin-3-yl)phenyl)acetic acid
• CAS No: 1214375-34-4
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 4909919
• Update Time: 2025-06-26

2-(3-Fluoro-2-(pyridin-3-yl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-(pyridin-3-yl)phenyl)acetic acid
• 2-(3-Fluoro-2-(pyridin-3-yl)phenyl)acetic acid

• Inchi： 1S/C13H10FNO2/c14-11-5-1-3-9(7-12(16)17)13(11)10-4-2-6-15-8-10/h1-6,8H,7H2,(H,16,17)
• InChI Key： RTAKXOGEGGQJOM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CC(=O)O)=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3-Fluoro-2-(pyridin-3-yl)phenyl)acetic acid

Introduction to 2-(3-Fluoro-2-(pyridin-3-yl)phenyl)acetic Acid (CAS No. 1214375-34-4)

2-(3-Fluoro-2-(pyridin-3-yl)phenyl)acetic acid, with the CAS number 1214375-34-4, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and interest. The structural features of this molecule, particularly the presence of a fluoro substituent and a pyridin-3-yl group, contribute to its unique chemical properties and potential therapeutic applications.

The fluoro atom is a key structural element in many pharmacologically active compounds due to its ability to influence metabolic stability, binding affinity, and overall biological activity. In the case of 2-(3-Fluoro-2-(pyridin-3-yl)phenyl)acetic acid, the fluoro substituent is located on the phenyl ring, which enhances its interactions with biological targets. This modification can lead to improved pharmacokinetic properties, such as increased bioavailability and prolonged half-life, which are crucial for the development of effective drugs.

The presence of a pyridin-3-yl group in the molecule adds another layer of complexity and functionality. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to form hydrogen bonds and coordinate with metal ions. The pyridin-3-yl group in 2-(3-Fluoro-2-(pyridin-3-yl)phenyl)acetic acid can interact with various biological targets, including enzymes and receptors, thereby influencing the compound's biological activity. This dual functionality makes the compound a versatile scaffold for drug discovery.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways. 2-(3-Fluoro-2-(pyridin-3-yl)phenyl)acetic acid has shown potential in this area due to its ability to interact with key inflammatory mediators. For instance, studies have demonstrated that this compound can inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins, which are potent mediators of inflammation. By targeting COX enzymes, 2-(3-Fluoro-2-(pyridin-3-yl)phenyl)acetic acid may offer a novel approach for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural design of 2-(3-Fluoro-2-(pyridin-3-y1)phenyl)acetic acid also makes it a valuable tool for understanding structure-function relationships in drug design. Computational studies have been employed to explore the interactions between this compound and its biological targets. These studies have provided insights into how the fluoro and pyridin-3-y1 groups contribute to the compound's binding affinity and specificity. Such information is crucial for optimizing drug candidates and improving their efficacy.

In addition to its potential as an anti-inflammatory agent, 2-(3-Fluoro)-2-(pyridin)-phenyl)-acetic acid has been investigated for its role in other therapeutic areas. For example, preliminary studies suggest that this compound may have neuroprotective properties. The ability of the fluoro substituent to enhance metabolic stability while maintaining bioactivity makes it an attractive feature for developing drugs that target neurological disorders. Furthermore, the interaction between the pyridin-y1 group and neurological receptors could provide new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(3-Fluoro)-2-(pyridin)-phenyl)-acetic acid is another area of interest for researchers in pharmaceutical chemistry. The synthesis involves multiple steps, including functional group transformations and protective group strategies, which require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

The pharmacokinetic properties of 2-(3-Fluoro)-2-(pyridin)-phenyl)-acetic acid have also been extensively studied. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. By optimizing these properties, researchers can improve the compound's bioavailability and reduce potential side effects. For instance, modifications to the molecule can enhance its solubility and permeability across biological membranes, which are critical factors for drug absorption.

In conclusion, 2-(3-Fluoro)-2-(pyridin)-phenyl)-acetic acid (CAS No. 1214375_34_4) is a multifunctional compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of a fluoro substituent and a pyridin_33_y1 group, contribute to its biological activity and make it a valuable tool for drug discovery. Ongoing research continues to explore its therapeutic potential in various areas, including anti-inflammation and neuroprotection. As our understanding of structure-function relationships improves, compounds like 2_(33_Fluor02_(Pyridi33_y11Phen031_acetlc_acid will play an increasingly important role in developing new treatments for human diseases.